Cas no 1961-96-2 (1-Phenyl-1H-indene)

1-Phenyl-1H-indene Properties

Names and Identifiers

• 1-Phenyl-1H-indene
• 1H-Indene, 1-phenyl-
• 1-Phenylindene
• 1H-Indene,1-phenyl
• phenylindene
• 1-Phenyl-1H-indene #
• DTXSID80941381
• AKOS006271397
• AMY13695
• A813840
• 1961-96-2
• 1-phenyl-indene
• MFCD00597812
• +Expand

• MDL： MFCD00597812
• InChIKey： PXORBAGTGTXORO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)15/h1-11,15H
• SMILES： C1=CC=C(C=C1)C2C=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 192.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.093900383g/mol
• Heavy Atom Count: 15
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.84530
• PSA: 0.00000
• Refractive Index: 1.6372
• Boiling Point: 319 ºC
• Melting Point: 37.5°C
• Flash Point: 153 ºC
• Density: 1.092

1-Phenyl-1H-indene Security Information

1-Phenyl-1H-indene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%